Ethyl 2-amino-5-bromonicotinate

• IUPAC Name: ethyl 2-amino-5-bromopyridine-3-carboxylate
• InChI: InChI=1S/C8H9BrN2O2/c1-2-13-8(12)6-3-5(9)4-11-7(6)10/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key: QGADVECLXFPSOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CC(=C1)Br)N
• Molecular Formula: C8H9BrN2O2
• DSSTOX Substance ID: DTXSID20594698
• Molecular Weight: 245.07 g/mol
• CAS RN: 433226-06-3

Description

Synthesis Analysis

Ethyl 2-amino-5-bromonicotinate and its derivatives can be synthesized through multiple methods, including reactions involving bromination and amination steps. For instance, ethyl 5-cyano-6-hydroxy-2-methyl-4-(1-naphthyl)-nicotinate is synthesized through a process that could be adapted for ethyl 2-amino-5-bromonicotinate, involving X-ray diffraction, GC–MS analysis, element analysis, and NMR spectroscopy to determine structure (Zhou et al., 2008).

Molecular Structure Analysis

The molecular structure of compounds similar to ethyl 2-amino-5-bromonicotinate has been elucidated using techniques like X-ray crystallography. For instance, the crystal and molecular structure of 1-methyl-5-bromouracil: 9-ethyl-2-aminopurine reveals insights into hydrogen bonding and planar complex formation that may be relevant to understanding the structural aspects of ethyl 2-amino-5-bromonicotinate (Mazza et al., 1969).

Chemical Reactions and Properties

The reactivity and chemical behavior of ethyl 2-amino-5-bromonicotinate derivatives are critical for their applications. For example, 2-Bromo-1-ethyl pyridinium tetrafluoroborate (BEP) demonstrates high reactivity, low racemization, and excellent yields in peptide synthesis, suggesting similar potential for ethyl 2-amino-5-bromonicotinate in related chemical reactions (Li-peng & Xu Cheng, 2000).

Physical Properties Analysis

The physical properties of ethyl 2-amino-5-bromonicotinate, such as solubility, melting point, and crystalline structure, are pivotal for its application in material science. Research on similar compounds, like the crystal structures of 5-bromonicotinic acid and its solvates, provides valuable insights into the physical characteristics that ethyl 2-amino-5-bromonicotinate may exhibit (Aakeröy et al., 2001).

Chemical Properties Analysis

Understanding the chemical properties, such as reactivity with other substances, stability under various conditions, and functional group behavior, is crucial for utilizing ethyl 2-amino-5-bromonicotinate in chemical synthesis and applications. The study on the synthesis of novel vasodilatory active nicotinate esters with amino acid function showcases the diverse reactivity and potential chemical properties of nicotinate derivatives, including those similar to ethyl 2-amino-5-bromonicotinate (Girgis et al., 2006).

Scientific Research Applications

• Synthesis and Chemical Applications :

  • Ethyl 2-amino-4,6-di(trifluoromethyl)nicotinate serves as an intermediate for synthesizing 3-pyridyl-5,7-di(trifluoromethyr)-1,8-naphthyridin-2(1H)ones (Eichler, Rooney, & Williams, 1976).
  • Ethyl 4-bromo-3-oxobutanoate reacts with diethyl malonate, producing diethyl 5-ethoxycarbonyl-3-oxohexanedioate, methyl cyanoacetate, and malononitrile (Kato, Kimura, & Tanji, 1978).
  • Ultrasonic and thermal mediated aminolysis can synthesize novel 2-amino-1,3-thiazole-5-carboxylates, offering potential for new drug discovery and synthesis of novel compounds (Baker & Williams, 2003).

• Pharmaceutical Applications :

  • The four isomeric ethyl 1-thioglycosides from 2-amino-2-deoxy-D-arabinose show potential for pharmaceutical applications (Wolfrom & Inouye, 1975).
  • The compound shows excellent antibacterial activity, and its crystal structure reveals intermolecular hydrogen bonds, which are important for its action (Li, 2009).
  • Novel vasodilatory nicotinate esters with amino acid function were synthesized, showing remarkable vasodilation potency, which is significant in cardiovascular pharmacology (Girgis, Kalmouch, & Ellithey, 2006).

• Antimicrobial and Anticancer Properties :

  • Synthetic modifications in ethyl 2-amino-4-methylthiazole-5-carboxylate revealed promising antimicrobial activity against various bacteria and fungi (Desai, Bhatt, & Joshi, 2019).
  • A study on ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4h-chromene-3-carboxylate and its analogues found promising anticancer properties, particularly in killing drug-resistant cancer cells (Das et al., 2009).

Safety and Hazards

Ethyl 2-amino-5-bromonicotinate is considered hazardous. It may cause skin irritation, serious eye irritation, and may be harmful if swallowed. It may also cause respiratory irritation.

Q & A

Q1: What is the role of Ethyl 2-amino-5-bromonicotinate in the synthesis of Ethyl 3-aldehyde-6-bromoimidazo[1,2-a]pyridine-8-formate?

A1: Ethyl 2-amino-5-bromonicotinate serves as a crucial intermediate in the synthesis of Ethyl 3-aldehyde-6-bromoimidazo[1,2-a]pyridine-8-formate []. The synthesis involves a two-step reaction: